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Compound of Interest

Compound Name: 2-Methoxythiazole

Cat. No.: B088229

Introduction

2-Methoxythiazole (CAS No. 14542-13-3) is a heterocyclic compound of significant interest in
medicinal chemistry and drug development.[1][2] It serves as a key intermediate in the
synthesis of various biologically active molecules, including antimicrobial and antifungal agents.
[3] A thorough understanding of its solubility in organic solvents is paramount for researchers
and scientists. This knowledge governs the selection of appropriate reaction media, facilitates
efficient purification and crystallization processes, and is critical for the development of stable
and effective pharmaceutical formulations.

This in-depth technical guide provides a comprehensive overview of the solubility of 2-
methoxythiazole. In the absence of extensive publicly available quantitative solubility data,
this guide focuses on the underlying physicochemical principles that dictate solubility, offers a
predictive framework for its behavior in various organic solvents, and presents a detailed, field-
proven experimental protocol for the precise determination of its solubility.

Physicochemical Properties of 2-Methoxythiazole

The solubility of a compound is intrinsically linked to its molecular structure and physical
properties. The key physicochemical parameters for 2-methoxythiazole are summarized in the
table below.
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Property Value Source(s)
CAS Number 14542-13-3 [3][4]
Molecular Formula CaHsNOS [3114]
Molecular Weight 115.15 g/mol [3]
Appearance Colorless to pale yellow liquid [3]
Boiling Point 150-151 °C [1]
Density 1.20 g/mL [1]
Refractive Index (n20/D) 1.5150 [1]
logP (Octanol/Water) 1.152 (Calculated) [1]
Water Solubility Logl10(S) = -1.11 (Calculated, 1]
mol/L)

The structure of 2-methoxythiazole features a thiazole ring, which is aromatic and contains
both a nitrogen and a sulfur atom, and a methoxy group. The nitrogen and oxygen atoms are
capable of acting as hydrogen bond acceptors. The calculated logP value of 1.152 suggests
that 2-methoxythiazole has a moderate lipophilicity.

Predictive Solubility Profile of 2-Methoxythiazole

Based on the principle of "like dissolves like," we can predict the solubility of 2-
methoxythiazole in various classes of organic solvents.[4] Its moderate polarity, owing to the
heteroatoms and the methoxy group, suggests it will be more soluble in polar solvents than in
nonpolar hydrocarbon solvents.

The following table provides a qualitative prediction of the solubility of 2-methoxythiazole. It is
crucial to note that this is a predictive guide, and experimental verification is highly
recommended.
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Representative
Solvent Class
Solvents

Predicted Solubility

Rationale

Methanol, Ethanol,

The ability of these
solvents to engage in
hydrogen bonding

with the nitrogen and

Polar Protic High oxygen atoms of 2-
Isopropanol ]
methoxythiazole,
coupled with their
overall polarity, should
lead to good solvation.
These solvents have
significant dipole
Acetone, Acetonitrile, moments and can
Ethyl Acetate, interact with the polar
Tetrahydrofuran regions of 2-
Polar Aprotic (THF), High to Moderate methoxythiazole.

Dimethylformamide
(DMF), Dimethyl
Sulfoxide (DMSOQO)

Solvents like DMF and
DMSO are expected
to be very effective
due to their high
polarity.
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The lack of polarity
and inability to form
strong intermolecular
interactions with 2-
methoxythiazole will
likely result in poor

Hexane, Heptane, Low to Sparingly solubility. Aromatic

Nonpolar ]

Toluene Soluble solvents like toluene
may show slightly
better solubility than
aliphatic hydrocarbons
due to potential Tt-1T
stacking interactions

with the thiazole ring.

These solvents have a

) moderate polarity and
Dichloromethane, )
Halogenated Moderate can effectively solvate
Chloroform _
molecules like 2-

methoxythiazole.

Experimental Protocol for Solubility Determination:
The Isothermal Shake-Flask Method

The most reliable method for determining the equilibrium solubility of a compound is the
isothermal shake-flask method.[5] This protocol provides a step-by-step guide for its
implementation.

Materials and Equipment
2-Methoxythiazole (high purity)

Selected organic solvents (analytical grade)

Analytical balance (£0.1 mg)

Glass vials with PTFE-lined screw caps
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o Constant temperature orbital shaker or water bath

o Calibrated positive displacement pipettes

o Syringe filters (0.22 um or 0.45 um, chemically compatible with the solvent)
e Volumetric flasks

e High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or a UV-Vis spectrophotometer.

Step-by-Step Procedure

o Preparation of Solvent and Saturated Solutions:
o For each solvent to be tested, add a measured volume to several glass vials.

o Add an excess amount of 2-methoxythiazole to each vial. The presence of undissolved
solid is essential to ensure that equilibrium is reached.

o Tightly cap the vials to prevent solvent evaporation.
o Equilibration:

o Place the vials in a constant temperature orbital shaker or water bath set to the desired
temperature (e.g., 25 °C).

o Agitate the vials for a sufficient period to reach equilibrium. This can range from 24 to 72
hours. It is advisable to determine the equilibration time by taking samples at different time
points until the concentration of 2-methoxythiazole in the solution remains constant.

o Sample Collection and Preparation:

o After equilibration, allow the vials to stand undisturbed at the same temperature for at least
2 hours to allow the excess solid to settle.

o Carefully withdraw a sample of the supernatant using a pipette.
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o Immediately filter the sample through a syringe filter into a clean vial to remove any
undissolved microparticles.

o Accurately dilute the filtered sample with the same solvent to a concentration that falls
within the linear range of the analytical method.

e Quantification:

o Analyze the concentration of 2-methoxythiazole in the diluted sample using a pre-
validated and calibrated analytical method (e.g., HPLC-UV or UV-Vis spectrophotometry).

o Prepare a calibration curve using standard solutions of 2-methoxythiazole of known
concentrations.

e Data Analysis:

o Calculate the concentration of the saturated solution by multiplying the measured
concentration of the diluted sample by the dilution factor.

o Express the solubility in the desired units, such as grams per liter (g/L), milligrams per
milliliter (mg/mL), or mole fraction.

Experimental Workflow Diagram
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Caption: Workflow for the experimental determination of solubility using the isothermal shake-
flask method.

Safety Considerations

2-Methoxythiazole is a flammable liquid and should be handled with appropriate care in a
well-ventilated fume hood.[4] Personal protective equipment, including safety goggles, gloves,
and a lab coat, should be worn at all times. Consult the Safety Data Sheet (SDS) for detailed
information on handling, storage, and disposal.

Conclusion

While specific quantitative solubility data for 2-methoxythiazole in a wide array of organic
solvents is not readily available in published literature, a strong predictive understanding can
be derived from its physicochemical properties. For applications requiring precise solubility
values, the detailed isothermal shake-flask method provided in this guide offers a robust and
reliable means of experimental determination. This empowers researchers to generate the
high-quality data necessary for advancing their work in drug discovery and chemical synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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